N-(1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-2-(2,4-difluorophenyl)-N-methylacetamide

• IUPAC Name: N-[1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-2-(2,4-difluorophenyl)-N-methylacetamide
• InChI: InChI=1S/C21H22F2N6O/c1-27(20(30)9-14-5-6-15(22)10-17(14)23)16-11-28(12-16)19-8-7-18-24-25-21(29(18)26-19)13-3-2-4-13/h5-8,10,13,16H,2-4,9,11-12H2,1H3
• InChI Key: ODBGHBMSGHEWEA-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NN3C(=NN=C3C4CCC4)C=C2)C(=O)CC5=C(C=C(C=C5)F)F
• Molecular Formula: C21H22F2N6O
• Molecular Weight: 412.4 g/mol

Description

N-(1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-2-(2,4-difluorophenyl)-N-methylacetamide is a useful research compound. Its molecular formula is C21H22F2N6O and its molecular weight is 412.445. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

The compound is related to research in synthesizing new classes of heterocyclic compounds, demonstrating the compound's role in developing pharmaceuticals. For example, studies on the synthesis of new pyridazin-3-one and 2-amino-5-arylazopyridine derivatives, and their utility in creating fused azines, reveal the compound's relevance in generating novel heterocycles with potential pharmaceutical applications (Ibrahim & Behbehani, 2014).

Molecular Structure Analysis

Research on pyridazine analogs emphasizes the compound's pharmaceutical significance, focusing on structure analysis and theoretical calculations, such as DFT calculations and Hirshfeld surface studies, to understand molecular interactions and properties (Sallam et al., 2021).

Biological Activities

Investigations into the biological activities of related heterocyclic compounds include the synthesis of innovative heterocycles incorporating thiadiazole moiety and their assessment against specific pests, indicating the broader applicability of such compounds in developing bioactive agents (Fadda et al., 2017).

Antimicrobial and Antitumor Activities

Research extends to evaluating the antimicrobial and antitumor activities of heterocyclic compounds derived from pyridazin-6-yl)azetidin-3-yl and difluorophenyl groups. These studies involve the synthesis of compounds and their screening for potential antimicrobial and antitumor properties, showcasing the compound's role in discovering new therapeutic agents (Abunada et al., 2008).

Enaminones and Building Blocks for Synthesis

The compound is part of research into enaminones as building blocks for synthesizing substituted pyrazoles, indicating its use in creating compounds with antitumor and antimicrobial activities. This demonstrates the versatility of the compound in synthesizing a wide range of bioactive molecules (Riyadh, 2011).